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Compound of Interest

Compound Name:
Dimethyldioctylammonium

bromide

Cat. No.: B1346605 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Dimethyldioctylammonium
bromide (DODAB), a quaternary ammonium compound with diverse applications in research

and industry.

Core Physicochemical Properties
Dimethyldioctylammonium bromide is a quaternary ammonium salt characterized by two

octyl chains and two methyl groups attached to a central nitrogen atom.[1][2] This structure

gives it amphiphilic properties, making it an effective surfactant.[1][2][3] It typically appears as a

white to off-white solid or a pale yellow paste.[2][4]
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Property Value Source(s)

CAS Number 3026-69-5 [4][5]

Molecular Formula C18H40BrN [2][4]

Molecular Weight 350.42 g/mol [2][4][6]

Exact Mass 349.23441 Da [4][6][7]

Appearance

White to light yellow

powder/crystal or pale yellow

paste

[2][4]

Melting Point 60-68 °C [4]

Solubility

Slightly soluble in chloroform

and methanol.[4] Soluble in

organic solvents with limited

solubility in water.[2]

[2][4]

Storage
Store at room temperature

under an inert atmosphere.
[4]

Safety and Toxicological Profile
DODAB is classified as an irritant.[5][7] Care should be taken when handling this compound as

it can be toxic to aquatic life.[2]

Hazard Class GHS Classification
Precautionary
Statements

Source(s)

Skin Irritation
H315: Causes skin

irritation

P264, P280,

P332+P313,

P362+P364

[5][7]

Eye Irritation
H319: Causes serious

eye irritation

P280,

P305+P351+P338,

P337+P317

[5][7]
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Full precautionary statement details can be found in the safety data sheet.[5]

Key Applications and Mechanisms of Action
DODAB is a versatile compound utilized across various industrial and research settings.[1][2]

Its cationic nature allows it to interact with negatively charged surfaces, which is key to many of

its applications.[2]

Surfactant and Emulsifying Agent: With strong surface activity, it effectively reduces the

surface tension of aqueous solutions, making it useful in detergents, emulsifiers, and

personal care products like shampoos.[1][3] It aids in the stabilization of oil-in-water

mixtures.[1]

Antimicrobial Agent: It possesses antimicrobial properties, making it a valuable component in

disinfectants, sanitizers, and preservatives.[1][2] Quaternary ammonium compounds like

DODAB act by binding to and disrupting the phospholipid and protein structures of microbial

cell membranes, which impairs permeability and leads to the leakage of cellular contents.[8]

Phase Transfer Catalyst: In organic synthesis, it facilitates reactions between reactants in

different phases (e.g., organic and aqueous), which is crucial in the production of fine

chemicals and pharmaceuticals.[1]

Drug Delivery and Gene Transfection: Its ability to form vesicles and micelles makes it useful

in drug delivery systems.[2] Cationic liposomes prepared from similar compounds (like

DDAB) are used as DNA carrier systems for gene transfection.[9]

Corrosion Inhibitor: It is employed in industrial applications to protect metals from oxidation,

particularly in the oil and gas sector.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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